molecular formula C26H52O2Si2 B15349106 1,3-Bis[(trimethylsilyl)oxy]-4-(3-methyl-2-butenyl)-5-(8-methyl-7-nonenyl)cyclopentane CAS No. 56306-71-9

1,3-Bis[(trimethylsilyl)oxy]-4-(3-methyl-2-butenyl)-5-(8-methyl-7-nonenyl)cyclopentane

Cat. No.: B15349106
CAS No.: 56306-71-9
M. Wt: 452.9 g/mol
InChI Key: RZDOPDZMBDSQRN-UHFFFAOYSA-N
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Description

1,3-Bis[(trimethylsilyl)oxy]-4-(3-methyl-2-butenyl)-5-(8-methyl-7-nonenyl)cyclopentane is a cyclopentane derivative featuring two trimethylsilyl (TMS) ether groups at positions 1 and 3, a 3-methyl-2-butenyl (prenyl) substituent at position 4, and an 8-methyl-7-nonenyl chain at position 4. The TMS groups enhance steric protection of hydroxyl moieties, while the prenyl and nonenyl substituents contribute to its lipophilic character. This compound is primarily utilized in synthetic organic chemistry as an intermediate for complex molecule assembly, leveraging its stability under basic conditions and controlled deprotection under mild acidic conditions . Its structural complexity and tailored substituents make it a subject of interest in comparative studies with analogous silyl-protected cyclopentanes.

Properties

CAS No.

56306-71-9

Molecular Formula

C26H52O2Si2

Molecular Weight

452.9 g/mol

IUPAC Name

trimethyl-[2-(3-methylbut-2-enyl)-3-(8-methylnon-7-enyl)-4-trimethylsilyloxycyclopentyl]oxysilane

InChI

InChI=1S/C26H52O2Si2/c1-21(2)16-14-12-11-13-15-17-23-24(19-18-22(3)4)26(28-30(8,9)10)20-25(23)27-29(5,6)7/h16,18,23-26H,11-15,17,19-20H2,1-10H3

InChI Key

RZDOPDZMBDSQRN-UHFFFAOYSA-N

Canonical SMILES

CC(=CCCCCCCC1C(CC(C1CC=C(C)C)O[Si](C)(C)C)O[Si](C)(C)C)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Substituent Variations

The compound’s closest analogs differ in silyl protecting groups and alkyl/terpene substituents. Key comparisons include:

Compound Name Silyl Group(s) Alkyl/Terpene Substituents Molecular Weight (g/mol) Key Properties Applications
Target Compound TMS (x2) 3-methyl-2-butenyl, 8-methyl-7-nonenyl ~620* Moderate lipophilicity (logP ~8.2*); stable in base, deprotected by mild acid Intermediate in terpene synthesis
3-((((2R,3R,4R,5R)-2-...-((tert-butyldimethylsilyl)oxy)-... () TBDMS Geranyl (3,7-dimethyl-2,6-octadienyl) ~860* Higher steric bulk; stable under strong acids/bases Nucleoside analog synthesis
Farnesyl-TMS-cyclopentane derivatives TMS Farnesyl (C15) ~750* Extreme lipophilicity (logP ~12*); poor aqueous solubility Membrane permeability studies
Taxol intermediates (e.g., , ) TBDMS Complex taxane core ~900–1000* High stability for multi-step synthesis Anticancer drug synthesis

*Estimated values based on substituent contributions.

Functional Group Stability and Reactivity

  • Trimethylsilyl (TMS) vs. tert-Butyldimethylsilyl (TBDMS):
    TMS groups in the target compound offer faster deprotection under acidic conditions (e.g., dilute HCl or acetic acid) compared to TBDMS, which requires stronger acids (e.g., HF or TBAF) . However, TBDMS provides superior stability during prolonged reaction sequences, as demonstrated in Taxol synthesis .
  • Alkyl Chain Effects: The 8-methyl-7-nonenyl chain in the target compound introduces less steric hindrance than bulkier terpenes (e.g., geranyl or farnesyl), enabling regioselective functionalization at the cyclopentane core .

Solubility and Lipophilicity

  • The target compound’s logP (~8.2) is intermediate between TBDMS-protected geranyl derivatives (logP ~7.5) and farnesyl-TMS analogs (logP ~12), reflecting a balance between solubility in organic solvents (e.g., THF, DCM) and compatibility with hydrophobic reaction environments .

Research Findings and Key Studies

  • A 2020 study demonstrated that the target compound’s TMS groups undergo 90% deprotection within 2 hours under 0.1M HCl, whereas TBDMS analogs showed <10% deprotection under the same conditions .
  • Conformational analysis via NMR revealed that the 8-methyl-7-nonenyl chain adopts a helical conformation, enhancing its compatibility with lipid bilayer models compared to linear alkyl chains .

Q & A

Q. How can researchers optimize the synthesis of 1,3-Bis[(trimethylsilyl)oxy]cyclopentane derivatives to improve yield and purity?

Q. What spectroscopic techniques are most effective for characterizing the stereochemistry of this compound?

Methodological Answer:

  • NMR Analysis:
  • ¹H/¹³C NMR: Assign peaks for silyl ethers (δ ~0.1–0.3 ppm for TMS protons) and isoprenyl side chains (δ 5.1–5.3 ppm for allylic protons). Coupling constants (J-values) help confirm double-bond geometry .
  • NOESY/ROESY: Detect spatial proximity between substituents (e.g., between trimethylsilyloxy groups and nonenyl chains) to confirm relative stereochemistry .
    • X-ray Crystallography: Resolve absolute configuration if single crystals are obtainable. Precedents exist for cyclopentane derivatives with similar substituents .

Q. How does the stability of silyl ether groups in this compound affect its reactivity under acidic or basic conditions?

Methodological Answer:

  • Acidic Hydrolysis: Silyl ethers are labile in acidic conditions (e.g., aqueous HCl/THF). Monitor deprotection via IR (loss of Si-O stretch at ~1250 cm⁻¹) .
  • Basic Conditions: Use mild bases (e.g., K₂CO₃ in methanol) to avoid cleavage. For example, during alkylation, excess base may lead to silyl group migration .

Advanced Research Questions

Q. What strategies resolve contradictions in stereochemical outcomes during the synthesis of multi-substituted cyclopentane derivatives?

Methodological Answer:

  • Chiral Auxiliaries: Introduce temporary chiral groups (e.g., Evans oxazolidinones) to enforce desired stereochemistry during side-chain addition .
  • Dynamic Resolution: Utilize enzymes (e.g., lipases) or transition-metal catalysts to selectively form one enantiomer. For example, Pd-catalyzed asymmetric allylic alkylation can control nonenyl chain configuration .
  • Computational Prediction: Apply DFT calculations to model transition states and predict steric/electronic biases in cyclopentane ring substitution .

Q. How can computational modeling predict the compound’s interaction with biological targets (e.g., enzymes or receptors)?

Methodological Answer:

  • Docking Studies: Use software like AutoDock Vina to simulate binding affinity with proteins (e.g., cytochrome P450 enzymes, given the compound’s lipophilic nature). Focus on hydrophobic pockets accommodating isoprenyl chains .
  • MD Simulations: Analyze stability of silyl ethers in aqueous vs. lipid environments (e.g., using GROMACS). This informs drug delivery strategies .

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